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Compound of Interest

Compound Name: Azido-PEG7-alcohol

Cat. No.: B605879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Azido-PEG7-alcohol is a versatile, bifunctional molecule widely utilized in bioconjugation, drug

delivery, and proteomics.[1] Its structure incorporates a terminal azide group, a hydrophilic

seven-unit polyethylene glycol (PEG) spacer, and a terminal hydroxyl group. This combination

of functionalities makes it an invaluable tool for researchers in various fields.

The azide group is a key functional handle for "click chemistry," specifically the copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition

(SPAAC) reactions.[2][3] These reactions are known for their high efficiency, specificity, and

biocompatibility, allowing for the precise and stable conjugation of Azido-PEG7-alcohol to
alkyne-modified molecules such as proteins, peptides, and surfaces.[4]

The hydrophilic PEG spacer enhances the aqueous solubility of the molecule and any

conjugate it is attached to.[5] PEGylation, the process of attaching PEG chains, is a well-

established strategy to improve the pharmacokinetic and pharmacodynamic properties of

therapeutic molecules by increasing their stability, reducing immunogenicity, and extending

their circulation half-life.

The terminal hydroxyl group provides an additional site for further chemical modification,

allowing for the creation of more complex architectures or for attachment to surfaces. This

trifunctional potential makes Azido-PEG7-alcohol a valuable linker in the synthesis of
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Proteolysis Targeting Chimeras (PROTACs), where it can connect a target-binding ligand and

an E3 ligase ligand.

Proper preparation of stock solutions is critical to ensure the integrity and reactivity of Azido-
PEG7-alcohol for downstream applications. The following sections provide a detailed protocol

for preparing and storing these solutions, along with important safety considerations.

Quantitative Data Summary
Property Value Source(s)

Molecular Weight 351.4 g/mol

Molecular Formula C14H29N3O7

CAS Number 1274892-60-2

Purity Typically >95%

Appearance
Varies (often a colorless to

pale yellow oil or solid)
N/A

Solubility
Water, DMSO, DMF,

Dichloromethane (DCM)

Storage (Solid) -20°C, desiccated

Storage (Stock Solution) -20°C for up to one month

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Azido-PEG7-alcohol in
dimethyl sulfoxide (DMSO). This is a common starting concentration for many bioconjugation

and click chemistry reactions.

Materials
Azido-PEG7-alcohol (solid)

Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, nuclease-free pipette tips

Vortex mixer

Argon or nitrogen gas (optional, for inert atmosphere)

Equipment
Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Chemical fume hood

Procedure
Equilibration: Before opening, allow the vial of Azido-PEG7-alcohol to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation of atmospheric moisture

onto the compound, which can affect its stability.

Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of Azido-
PEG7-alcohol. The formula to use is: Mass (mg) = Desired Concentration (mM) x Volume

(mL) x Molecular Weight ( g/mol ) For example, to prepare 1 mL of a 10 mM solution: Mass

(mg) = 10 mM x 1 mL x 351.4 g/mol = 3.514 mg

Weighing: In a chemical fume hood, carefully weigh the calculated amount of Azido-PEG7-
alcohol into a pre-weighed microcentrifuge tube or amber vial. Use non-metallic spatulas to

handle the compound.

Dissolution: a. Add the desired volume of anhydrous DMSO to the tube containing the

Azido-PEG7-alcohol. b. Cap the tube securely and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a water bath (30-40°C) can be used to aid

dissolution if necessary.

Inert Atmosphere (Optional but Recommended): For long-term stability, it is advisable to

flush the headspace of the vial with an inert gas like argon or nitrogen before tightly sealing.
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This displaces oxygen and moisture.

Labeling and Storage: a. Clearly label the tube with the compound name, concentration (10

mM), solvent (DMSO), and date of preparation. b. Store the stock solution at -20°C. It is

recommended to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Stored properly, the solution should be stable for up to one

month.

Safety and Handling Precautions
Azide Hazard: Azido compounds are potentially explosive and can form highly sensitive and

explosive metal azides with certain metals (e.g., copper, lead, brass, silver). Avoid contact

with metal spatulas, and do not dispose of azide-containing solutions down drains that may

have lead or copper plumbing.

Toxicity: Azides are acutely toxic. Handle Azido-PEG7-alcohol in a well-ventilated chemical

fume hood.

Personal Protective Equipment: Always wear appropriate PPE, including a lab coat, safety

goggles, and nitrile gloves, when handling this compound.

Waste Disposal: Dispose of all waste containing Azido-PEG7-alcohol as hazardous

chemical waste according to your institution's guidelines. Do not mix azide waste with acidic

waste, as this can generate highly toxic and explosive hydrazoic acid.
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Workflow for Preparing Azido-PEG7-alcohol Stock Solution
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Caption: Experimental workflow for preparing a stock solution of Azido-PEG7-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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